- Transformation of steroids by Trichoderma hamatum, Enzyme and Microbial Technology, 2007, 40(6), 1615-1621
Cas no 21661-22-3 (6alpha-hydroxyandrosta-1,4-diene-3,17-dione)
21661-22-3 structure
Product Name:6alpha-hydroxyandrosta-1,4-diene-3,17-dione
CAS No:21661-22-3
MF:C19H24O3
MW:300.392066001892
CID:2057900
Update Time:2025-04-21
6alpha-hydroxyandrosta-1,4-diene-3,17-dione Chemical and Physical Properties
Names and Identifiers
-
- 6alpha-hydroxyandrosta-1,4-diene-3,17-dione
- 7alpha-hydroxyandrosta-1,4-diene-3,17-dione
-
- Inchi: 1S/C19H24O3/c1-18-7-5-11(20)9-15(18)16(21)10-12-13-3-4-17(22)19(13,2)8-6-14(12)18/h5,7,9,12-14,16,21H,3-4,6,8,10H2,1-2H3
- InChI Key: JCJRNURQXRSFJI-UHFFFAOYSA-N
- SMILES: CC12C(=O)CCC1C1CC(C3C(C1CC2)(C)C=CC(=O)C=3)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- XLogP3: 1.888
6alpha-hydroxyandrosta-1,4-diene-3,17-dione Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Acetone , Water ; 8 d, 27 °C
Reference
6alpha-hydroxyandrosta-1,4-diene-3,17-dione Raw materials
6alpha-hydroxyandrosta-1,4-diene-3,17-dione Preparation Products
6alpha-hydroxyandrosta-1,4-diene-3,17-dione Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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